Cas no 31602-08-1 (Ethyl 4,6,8-trichloroquinoline-3-carboxylate)

• Product Name: Ethyl 4,6,8-trichloroquinoline-3-carboxylate
• CAS No: 31602-08-1
• MF: C₁₂H₈Cl₃NO₂
• MW: 304.556420326233
• MDL: MFCD00173373
• CID: 856273
• PubChem ID: 709528
• Update Time: 2025-05-21

Ethyl 4,6,8-trichloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6,8-trichloroquinoline-3-carboxylate
• 4,6,8-Trichlor-chinolin-3-carbonsaeure-ethylester
• 4,6,8-trichloro-quinoline-3-carboxylic acid ethyl ester
• AKOS002350433
• MFCD00173373
• 4,6,8-Trichloroquinoline-3-carboxylic acid ethyl ester
• Oprea1_667291
• CS-0099574
• DTXSID30351794
• SB72494
• 31602-08-1
• DB-360465
• ETHYL4,6,8-TRICHLOROQUINOLINE-3-CARBOXYLATE
• 6J-007
• ETHYL 4,6,8-DICHLOROQUINOLINE-3-CARBOXYLATE

• MDL： MFCD00173373
• Inchi： 1S/C12H8Cl3NO2/c1-2-18-12(17)8-5-16-11-7(10(8)15)3-6(13)4-9(11)14/h3-5H,2H2,1H3
• InChI Key： HAPRHXIRCWGCIG-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C(=CC(=CC2=1)Cl)Cl

Computed Properties

• Exact Mass: 302.96200
• Monoisotopic Mass: 302.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 4.37170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on Ethyl 4,6,8-trichloroquinoline-3-carboxylate

Comprehensive Overview of Ethyl 4,6,8-trichloroquinoline-3-carboxylate (CAS No. 31602-08-1)

Ethyl 4,6,8-trichloroquinoline-3-carboxylate (CAS No. 31602-08-1) is a specialized organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of trichloroquinoline and ethyl carboxylate groups in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules. Researchers often explore its reactivity and functional group compatibility, particularly in the development of novel bioactive compounds.

In recent years, the demand for quinoline derivatives like Ethyl 4,6,8-trichloroquinoline-3-carboxylate has surged, driven by their utility in drug discovery and material science. A common query among scientists is how this compound compares to other halogenated quinoline esters in terms of stability and reactivity. Studies suggest that the trichloro substitution enhances its electrophilic character, making it a valuable precursor for nucleophilic aromatic substitution reactions. This property is particularly relevant in the design of antimicrobial agents and fluorescence probes, which are trending topics in modern chemistry.

Another area of interest is the compound's role in green chemistry initiatives. With growing emphasis on sustainable synthesis, researchers are investigating eco-friendly methods to produce Ethyl 4,6,8-trichloroquinoline-3-carboxylate. Questions such as "Can this compound be synthesized using catalytic processes?" or "What are the biodegradable alternatives to its applications?" frequently appear in academic discussions. These inquiries reflect the broader shift toward environmentally conscious chemical practices, aligning with global sustainability goals.

The spectroscopic characterization of Ethyl 4,6,8-trichloroquinoline-3-carboxylate is another hot topic. Analytical techniques like NMR, IR, and mass spectrometry are routinely employed to confirm its purity and structural integrity. Such analyses are critical for ensuring reproducibility in research, a concern often raised by synthetic chemists. Additionally, computational studies using density functional theory (DFT) have been conducted to predict its electronic properties, further expanding its potential applications in optoelectronic materials.

From an industrial perspective, Ethyl 4,6,8-trichloroquinoline-3-carboxylate is valued for its scalability. Manufacturers are increasingly optimizing synthetic routes to reduce costs and improve yields, addressing common search queries like "large-scale production of trichloroquinoline carboxylates." The compound's compatibility with continuous flow chemistry—a cutting-edge technique—has also been explored, highlighting its adaptability to modern production paradigms.

In summary, Ethyl 4,6,8-trichloroquinoline-3-carboxylate (CAS No. 31602-08-1) is a multifaceted compound with broad relevance in both academic and industrial settings. Its structural features, combined with emerging applications in drug development and sustainable chemistry, ensure its continued prominence in scientific literature. As research progresses, this compound is likely to remain a focal point for innovations in organic synthesis and functional material design.